4-(5-Chloro-furan-2-ylmethyl)-benzaldehyde

• Molecular Formula: C12H9ClO2
• Molecular Weight: 220.65 g/mol
• IUPAC Name: 4-[(5-chlorofuran-2-yl)methyl]benzaldehyde
• InChI: InChI=1S/C12H9ClO2/c13-12-6-5-11(15-12)7-9-1-3-10(8-14)4-2-9/h1-6,8H,7H2
• InChI Key: GWYXRQBCRANXSV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC2=CC=C(O2)Cl)C=O

Description

4-(5-Chloro-furan-2-ylmethyl)-benzaldehyde is a useful research compound. Its molecular formula is C12H9ClO2 and its molecular weight is 220.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of (4-(5-chloro-furan-2-ylmethyl)-phenyl)-methanol (650 mg, 2.9 mmol) described in Manufacturing Example 62-1-3 and dichloromethane (20 mL) was added manganese dioxide (6.5 g, 75 mmol) at room temperature, which was stirred overnight at room temperature. The reaction mixture was filtered through a Celite pad. The filtrate was evaporated under a reduced pressure to obtain the title compound (530 mg, 83%).